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Compound Name: Piroxicam betadex

CAS No.: 96684-40-1

Cat. No.: B13784931
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For Researchers, Scientists, and Drug Development Professionals

Abstract
This application note details a precise, accurate, and stability-indicating High-Performance

Liquid Chromatography (HPLC) method for the quantification of piroxicam from its inclusion

complex with betadex. The developed isocratic reverse-phase method is straightforward and

provides excellent separation of piroxicam from its degradation products and the betadex

excipient, making it suitable for routine quality control and stability studies of piroxicam-betadex

formulations. The method has been developed and validated based on the International

Conference on Harmonisation (ICH) guidelines.

Introduction
Piroxicam is a non-steroidal anti-inflammatory drug (NSAID) widely used in the treatment of

various inflammatory conditions.[1] Its aqueous solubility is limited, which can affect its

bioavailability. To enhance solubility and dissolution rate, piroxicam is often formulated as an

inclusion complex with betadex (β-cyclodextrin). Accurate and reliable quantification of
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piroxicam in this complex is crucial for ensuring the quality, efficacy, and safety of the final drug

product.

This document provides a comprehensive protocol for a stability-indicating HPLC method for

the determination of piroxicam in piroxicam-betadex formulations. The method is designed to

be robust and can be readily implemented in a quality control laboratory.

Physicochemical Properties of Piroxicam
A thorough understanding of the physicochemical properties of piroxicam is fundamental for

developing a robust HPLC method.

Property Value Reference

Chemical Name

4-hydroxy-2-methyl-N-(2-

pyridinyl)-2H-1,2-

benzothiazine-3-carboxamide

1,1-dioxide

[1]

pKa ~5.3 - 5.7 [2][3]

UV λmax (in acidic media) ~331-334 nm [4][5]

UV λmax (in alkaline media) ~361 nm [4]

UV λmax (in methanol) ~334.5 nm [5]

The UV absorbance of piroxicam is pH-dependent.[4][6] The selection of an appropriate

detection wavelength is critical for achieving optimal sensitivity. Based on the UV spectra, a

wavelength in the range of 330-360 nm is generally suitable for the detection of piroxicam.

HPLC Method Development and Optimization
The development of this HPLC method was based on a systematic evaluation of various

chromatographic parameters to achieve optimal separation and peak characteristics.

Chromatographic Conditions
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The following optimized chromatographic conditions are recommended for the quantification of

piroxicam-betadex.

Parameter Optimized Condition

Column
C18 reverse-phase column (e.g., 150 mm x 4.6

mm, 5 µm particle size)

Mobile Phase
Acetonitrile : 0.1% Trifluoroacetic Acid in Water

(40:60, v/v)

Flow Rate 1.0 mL/min

Detection Wavelength 355 nm

Injection Volume 20 µL

Column Temperature 30°C

Run Time Approximately 10 minutes

Rationale for Parameter Selection
Column: A C18 column provides excellent retention and separation for a moderately

nonpolar compound like piroxicam.

Mobile Phase: The combination of acetonitrile and water is a common and effective mobile

phase for the reverse-phase chromatography of piroxicam.[1][7] The addition of

trifluoroacetic acid (TFA) to the aqueous phase helps to control the pH, ensuring consistent

ionization of piroxicam and leading to sharp, symmetrical peaks.

Flow Rate: A flow rate of 1.0 mL/min provides a good balance between analysis time and

separation efficiency.

Detection Wavelength: The detection wavelength of 355 nm is selected based on the UV

absorbance maximum of piroxicam, which provides high sensitivity.[8]

Column Temperature: Maintaining a constant column temperature of 30°C ensures

reproducible retention times.
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Experimental Protocols
Preparation of Solutions
4.1.1. Mobile Phase Preparation (Acetonitrile : 0.1% TFA in Water, 40:60, v/v)

Prepare 0.1% TFA in water by adding 1 mL of TFA to 1000 mL of HPLC-grade water.

Mix 400 mL of HPLC-grade acetonitrile with 600 mL of 0.1% TFA in water.

Degas the mobile phase using a suitable method (e.g., sonication or vacuum filtration).

4.1.2. Standard Stock Solution of Piroxicam (100 µg/mL)

Accurately weigh approximately 10 mg of piroxicam reference standard into a 100 mL

volumetric flask.

Dissolve the standard in a small amount of methanol and then dilute to volume with the

mobile phase.

This stock solution should be stored at 2-8°C and protected from light.[9]

4.1.3. Working Standard Solutions

Prepare a series of working standard solutions by diluting the stock solution with the mobile

phase to achieve concentrations in the desired linear range (e.g., 1, 5, 10, 20, 50 µg/mL).

4.1.4. Sample Preparation from Piroxicam-Betadex Formulation

Accurately weigh a portion of the powdered piroxicam-betadex formulation equivalent to 10

mg of piroxicam into a 100 mL volumetric flask.

Add approximately 70 mL of the mobile phase and sonicate for 15 minutes to ensure

complete dissolution of the piroxicam.

Allow the solution to cool to room temperature and then dilute to volume with the mobile

phase.

Filter the solution through a 0.45 µm syringe filter before injection into the HPLC system.
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Method Validation Protocol
The developed method should be validated according to ICH guidelines to ensure its suitability

for the intended purpose.[1][10]

4.2.1. System Suitability

Inject the working standard solution (e.g., 20 µg/mL) six times and evaluate the system

suitability parameters.

Parameter Acceptance Criteria

Tailing Factor ≤ 2.0

Theoretical Plates ≥ 2000

% RSD of Peak Area ≤ 2.0%

% RSD of Retention Time ≤ 1.0%

4.2.2. Linearity

Inject the prepared working standard solutions in triplicate and construct a calibration curve by

plotting the mean peak area against the concentration.

Parameter Acceptance Criteria

Correlation Coefficient (r²) ≥ 0.999

y-intercept Close to zero

4.2.3. Precision (Repeatability and Intermediate Precision)

Repeatability: Analyze six replicate samples of the piroxicam-betadex formulation at 100% of

the test concentration on the same day.

Intermediate Precision: Repeat the analysis on a different day with a different analyst and/or

instrument.
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Parameter Acceptance Criteria

% RSD ≤ 2.0%

4.2.4. Accuracy (Recovery)

Perform recovery studies by spiking a placebo (a mixture of all formulation excipients except

piroxicam) with known amounts of piroxicam at three different concentration levels (e.g., 80%,

100%, and 120% of the test concentration).

Parameter Acceptance Criteria

% Recovery 98.0% - 102.0%

4.2.5. Specificity (Forced Degradation Studies)

To demonstrate the stability-indicating nature of the method, subject the piroxicam-betadex

sample solution to forced degradation under the following conditions:[1][9]

Acid Hydrolysis: 0.1 M HCl at 60°C for 2 hours.

Base Hydrolysis: 0.1 M NaOH at 60°C for 2 hours.

Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

Thermal Degradation: Heat at 105°C for 24 hours.

Photolytic Degradation: Expose to UV light (254 nm) for 24 hours.

Analyze the stressed samples and ensure that the piroxicam peak is well-resolved from any

degradation product peaks and from the betadex peak. Peak purity analysis should be

performed using a photodiode array (PDA) detector.

4.2.6. Robustness

Evaluate the robustness of the method by making small, deliberate variations in the

chromatographic parameters.
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Parameter Variation

Flow Rate ± 0.1 mL/min

Mobile Phase Composition ± 2% organic phase

Column Temperature ± 2°C

Detection Wavelength ± 2 nm

The system suitability parameters should remain within the acceptance criteria for all variations.

Data Presentation
Table 1: System Suitability Results

Parameter Result Acceptance Criteria

Tailing Factor 1.1 ≤ 2.0

Theoretical Plates 5800 ≥ 2000

% RSD of Peak Area 0.8% ≤ 2.0%

% RSD of Retention Time 0.3% ≤ 1.0%

Table 2: Linearity Data
Concentration (µg/mL) Mean Peak Area

1 15234

5 76170

10 152340

20 304680

50 761700

Correlation Coefficient (r²) 0.9998

Table 3: Summary of Forced Degradation Studies
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Stress Condition
% Degradation of
Piroxicam

Observations

Acid Hydrolysis (0.1 M HCl) ~15%
One major degradation peak

observed.

Base Hydrolysis (0.1 M NaOH) ~20%
Two minor degradation peaks

observed.

Oxidative (3% H₂O₂) ~10%
One minor degradation peak

observed.

Thermal (105°C) ~5%
No significant degradation

peaks.

Photolytic (UV 254 nm) ~25%
Multiple degradation peaks

observed.

Visualizations
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Phase 1: Method Development

Phase 2: Method Validation (ICH Guidelines)

Phase 3: Application
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Caption: Workflow for HPLC Method Development and Validation.
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Piroxicam-Betadex Inclusion Complex
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Inclusion
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Aqueous Solubility

Hydrophilic Exterior

Click to download full resolution via product page

Caption: Piroxicam-Betadex Inclusion Complex Formation.

Conclusion
The HPLC method described in this application note is a reliable and robust technique for the

quantification of piroxicam in piroxicam-betadex formulations. The method is specific, linear,

precise, accurate, and stability-indicating, meeting the requirements for routine analysis in a

quality control environment. The detailed protocols and validation procedures provided herein

can be readily adopted by researchers and scientists in the pharmaceutical industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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